115-79-7

Ambenonium chloride

In Stock

• CAS RN:
• 115-79-7

• Formula:
• C28H42Cl4N4O2

• InChI:
• InChI=1S/C28H40Cl2N4O2.2ClH/c1-5-33(6-2,21-23-13-9-11-15-25(23)29)19-17-31-27(35)28(36)32-18-20-34(7-3,8-4)22-24-14-10-12-16-26(24)30;;/h9-16H,5-8,17-22H2,1-4H3;2*1H

• InChIKey:
• DXUUXWKFVDVHIK-UHFFFAOYSA-N

• Ambenonium Chloride is the chloride salt form of ambenonium, a quaternary ammonium compound with parasympathomimetic activity. Ambenonium chloride is a rapid indirect-acting cholinergic agonist that reversibly blocks the activity of acetylcholinesterase, thereby prevents acetylcholine hydrolysis and prolonging its activity on nicotinic receptors at the neuromuscular junction.
  Ambenonium chloride is a symmetrical oxalamide-based bis-quaternary ammonium salt having ethyl and 2-chlorobenzyl groups attached to the nitrogens. It has a role as an EC 3.1.1.8 (cholinesterase) inhibitor and a neurotransmitter agent. It is a quaternary ammonium salt and an organic chloride salt.
  A quaternary ammonium compound that is an inhibitor of cholinesterase activity with actions similar to those of NEOSTIGMINE, but of longer duration. Ambenonium is given by mouth in the treatment of myasth...

Pseudoprotodioscin

In Stock

• CAS RN:
• 102115-79-7

• Formula:
• C51H82O21

• InChI:
• InChI=1S/C51H82O21/c1-20(19-64-46-40(60)39(59)36(56)31(17-52)69-46)7-10-29-21(2)33-30(68-29)16-28-26-9-8-24-15-25(11-13-50(24,5)27(26)12-14-51(28,33)6)67-49-45(72-48-42(62)38(58)35(55)23(4)66-48)43(63)44(32(18-53)70-49)71-47-41(61)37(57)34(54)22(3)65-47/h8,20,22-23,25-28,30-49,52-63H,7,9-19H2,1-6H3/t20-,22+,23+,25?,26-,27+,28+,30+,31-,32-,33+,34+,35+,36-,37-,38-,39+,40-,41-,42-,43+,44-,45-,46-,47+,48+,49-,50+,51+/m1/s1

• InChIKey:
• MDCUMTGKKLOMCW-XNVNDPJESA-N

• Anti-inflammatory agent. Inhibits TNF-α production in THP-1 cells. Inhibits melanogenesis in melanoma cells. Shows ER dependent antiadipogenic effects.
  Pseudoprotodioscin is a steroidal saponin that has been found in D. panthaica and has diverse biological activities. It is cytotoxic to A375, L929, and HeLa cancer cells (IC50s = 5.73, 5.09, and 3.32 µM, respectively). Pseudoprotodioscin (2 µM) increases nuclear accumulation of estrogen receptor α (ERα) in 3T3-L1 preadipocytes cultured in differentiation medium. It inhibits LPS-induced increases in NF-κB activity in reporter assays using isolated mouse peritoneal macrophages and human umbilical vein endothelial cells (HUVECs) when used at a concentration of 2.5 µM. Pseudoprotodioscin (1, 2.5, and 5 mg/kg) reduces atherosclerotic plaque area and inhibits increases in serum total cholesterol and triglyceride levels in ...

5-(5-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95%

In Stock

• CAS RN:
• 1111115-79-7

• Formula:
• C12H7FN2O

• InChI:
• InChI=1S/C12H7FN2O/c13-11-3-1-8(6-14)5-10(11)9-2-4-12(16)15-7-9/h1-5,7H,(H,15,16)

• InChIKey:
• BLTWHPUIEFMRON-UHFFFAOYSA-N

• 5-(5-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95% is a useful research compound. Its molecular formula is C12H7FN2O and its molecular weight is 214.19 g/mol. The purity is usually 95%.